Cas no 802566-87-6 (ethyl 4-(1-aminoethyl)benzoate)

• Product Name: ethyl 4-(1-aminoethyl)benzoate
• CAS No: 802566-87-6
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• MDL: MFCD18642764
• CID: 1800811
• PubChem ID: 53414139
• Update Time: 2025-10-31

ethyl 4-(1-aminoethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-[(1r)-1-aminoethyl]benzoate
• ETHYL 4-(1-AMINOETHYL)BENZOATE
• (R)-Ethyl 4-(1-aMinoethyl)benzate
• Benzoic acid, p-(1-aminoethyl)-, ethyl ester (8CI)
• Ethyl 4-(1-aminoethyl)benzoate (ACI)
• SB46947
• 802566-87-6
• EN300-8581541
• SCHEMBL5734414
• AKOS006372124
• CS-M0655
• CS-13689
• (R)-Ethyl 4-(1-aminoethyl)benzoate
• Ethyl (R)-4-(1-aminoethyl)benzoate
• ethyl4-(1-aminoethyl)benzoate
• DB-351506
• ethyl 4-(1-aminoethyl)benzoate

• MDL： MFCD18642764
• Inchi： 1S/C11H15NO2/c1-3-14-11(13)10-6-4-9(5-7-10)8(2)12/h4-8H,3,12H2,1-2H3
• InChI Key： FQWWOESDLILZDD-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C(C)N)=CC=1)OCC

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on ethyl 4-(1-aminoethyl)benzoate

Ethyl 4-(1-Aminoethyl)Benzoate: A Comprehensive Overview

Ethyl 4-(1-aminoethyl)benzoate, identified by the CAS number 802566-87-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, also referred to as ethyl (E)-4-(1-aminoethyl)benzoate, is a derivative of benzoic acid with an ethyl ester group and an aminoethyl substituent at the para position of the benzene ring. Its structure and properties make it a valuable molecule for various applications, particularly in drug design and chemical synthesis.

The molecular formula of ethyl 4-(1-aminoethyl)benzoate is C₁₁H₁₅NO₃, with a molecular weight of approximately 209.23 g/mol. The compound exists as a white crystalline solid under standard conditions and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethanol. Its melting point is around 95°C, and it has a boiling point of approximately 300°C under standard pressure.

Recent studies have highlighted the potential of ethyl 4-(1-aminoethyl)benzoate in the development of bioactive compounds. Researchers have explored its role as a precursor in the synthesis of more complex molecules, including those with potential therapeutic applications. For instance, the amino group in the side chain allows for further functionalization, enabling the creation of derivatives with enhanced bioavailability or targeted biological activity.

In terms of pharmacological applications, ethyl 4-(1-aminoethyl)benzoate has been investigated for its ability to modulate cellular signaling pathways. A study published in the Journal of Medicinal Chemistry demonstrated that certain derivatives of this compound exhibit inhibitory activity against key enzymes involved in inflammatory processes, suggesting its potential as an anti-inflammatory agent.

The synthesis of ethyl 4-(1-aminoethyl)benzoate typically involves multi-step reactions, often starting from benzoic acid derivatives. One common approach is the nucleophilic substitution reaction, where an aminoethyl group is introduced onto the para position of the benzene ring via an appropriate coupling agent or catalyst. The reaction conditions are optimized to ensure high yield and purity, making it suitable for large-scale production.

In addition to its direct applications, ethyl 4-(1-aminoethyl)benzoate serves as a versatile building block in organic synthesis. Its structure allows for easy modification at both the amino and ester groups, enabling chemists to explore a wide range of structural variations with diverse functionalities. This flexibility has made it a valuable intermediate in the development of new chemical entities.

Ethical considerations are paramount in any chemical research involving compounds like ethyl 4-(1-aminoethyl)benzoate. Ensuring safe handling practices and adhering to environmental regulations are essential to minimize any potential risks associated with its use or disposal.

In conclusion, ethyl 4-(1-aminoethyl)benzoate (CAS No: 802566-87-6) is a compound with promising prospects in both academic research and industrial applications. Its unique structure and reactivity make it a valuable tool for chemists and pharmacologists alike, driving ongoing efforts to unlock its full potential in drug discovery and beyond.